Cas no 2228404-41-7 (1-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-ol)

• Product Name: 1-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-ol
• CAS No: 2228404-41-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6389957
• PubChem ID: 165687239
• Update Time: 2025-07-18

1-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-ol
• 2228404-41-7
• EN300-1732413
• 1-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol

• Inchi： 1S/C12H19N3O/c1-12(16,9-13)10-5-4-6-14-11(10)15-7-2-3-8-15/h4-6,16H,2-3,7-9,13H2,1H3
• InChI Key： IPNJIGRZEPUPEJ-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-ol

Comprehensive Overview of 1-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol (CAS No. 2228404-41-7): Properties, Applications, and Research Insights

The compound 1-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol (CAS No. 2228404-41-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate architecture, featuring a pyrrolidine ring fused with a pyridine moiety and an amino alcohol functional group, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like 1-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has surged due to their role in designing small-molecule therapeutics. The compound’s pyridine-pyrrolidine scaffold is often associated with improved blood-brain barrier (BBB) permeability, a critical factor for CNS-active drugs. This aligns with current trends in neurodegenerative disease research, where scientists seek compounds with optimized pharmacokinetic profiles.

Synthetic routes to CAS 2228404-41-7 often involve multi-step organic transformations, including nucleophilic substitutions and reductive aminations. Its chiral center at the propan-2-ol segment also opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis. Laboratories frequently employ HPLC and NMR to validate its purity, addressing the growing industry emphasis on quality-by-design (QbD) principles.

Beyond pharmaceuticals, 1-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-ol has potential applications in agrochemicals and functional materials. Its hydrogen-bonding capacity and metal-coordinating sites make it a candidate for designing supramolecular assemblies. These properties resonate with the rising interest in smart materials and catalysts for sustainable chemistry.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of this compound are still evolving. Preliminary data suggest its metabolic stability could be tailored via structural modifications—a key focus in medicinal chemistry optimization. Researchers are also investigating its solubility in polar solvents, a parameter critical for formulation development.

In summary, CAS 2228404-41-7 represents a promising scaffold bridging drug discovery and material innovation. Its multifunctional design caters to contemporary needs in precision medicine and green chemistry, making it a compound of enduring scientific relevance.